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Compound of Interest

Compound Name: NVP-BSK805 dihydrochloride

Cat. No.: B1162281 Get Quote

Technical Support Center: NVP-BSK805
Dihydrochloride
Welcome to the technical support center for NVP-BSK805 dihydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to address common

challenges, particularly those related to solubility in aqueous media during experimental

procedures.

Frequently Asked Questions (FAQs)
Q1: I'm having trouble dissolving NVP-BSK805 dihydrochloride in aqueous buffers like PBS.

What is the recommended solvent?

A1: NVP-BSK805 dihydrochloride has limited solubility in aqueous solutions alone. The

recommended solvent for preparing a stock solution is dimethyl sulfoxide (DMSO).[1][2] It is

highly soluble in DMSO, with concentrations of 50 mg/mL (88.74 mM) to 104 mg/mL (184.57

mM) being reported.[1][2] For final experimental concentrations in aqueous media, it is crucial

to first prepare a concentrated stock in DMSO and then dilute it into your aqueous buffer or cell

culture medium. To aid dissolution in DMSO, you can warm the solution, vortex it, or use an

ultrasonic bath.[3]

Q2: My NVP-BSK805 dihydrochloride precipitates when I dilute my DMSO stock solution into

my cell culture medium. How can I prevent this?
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A2: Precipitation upon dilution of a DMSO stock into aqueous media is a common issue for

hydrophobic compounds. Here are several troubleshooting steps:

Optimize the Final DMSO Concentration: Many cell lines can tolerate a final DMSO

concentration of 0.1% to 0.5%. Keeping the final DMSO concentration as high as tolerable

for your specific cells can help maintain the solubility of NVP-BSK805. Always include a

vehicle control (media with the same final DMSO concentration without the compound) in

your experiments.

Perform Stepwise Dilutions: Instead of a single large dilution, a gradual, stepwise serial

dilution can prevent the compound from crashing out of solution.

Rapid Mixing: Add the DMSO stock solution directly to the media with vigorous mixing or

vortexing. This helps to rapidly disperse the compound and avoid localized high

concentrations that can initiate precipitation.

Serum Content: If your experimental design allows, diluting the compound into a medium

containing serum can be beneficial. Proteins in the serum, such as albumin, can bind to the

compound and help keep it in solution.

Q3: How should I store NVP-BSK805 dihydrochloride solutions?

A3: NVP-BSK805 dihydrochloride solutions are noted to be unstable and should be prepared

fresh for optimal results.[3] If you must store a stock solution, it is recommended to store it at

-80°C for up to 6 months or at -20°C for up to 1 month.[4] To prevent degradation from

repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller, single-use

volumes.[4]

Q4: What is the mechanism of action of NVP-BSK805?

A4: NVP-BSK805 is a potent and selective ATP-competitive inhibitor of Janus kinase 2 (JAK2).

[5][6][7] It has been shown to inhibit both wild-type JAK2 and the V617F mutant.[5][8] By

inhibiting JAK2, NVP-BSK805 blocks the phosphorylation of downstream signaling proteins,

most notably STAT5 (Signal Transducer and Activator of Transcription 5).[3][5][9] This inhibition

of the JAK2/STAT5 signaling pathway leads to the suppression of cell proliferation and the

induction of apoptosis in cells dependent on this pathway.[5][9]
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Troubleshooting Guide
Issue: Complete inability to dissolve NVP-BSK805 dihydrochloride powder.

Potential Cause Recommended Solution

Incorrect solvent choice.
Use 100% DMSO as the primary solvent for

creating a stock solution.[1][2]

Insufficient agitation.

Vortex the solution vigorously. For stubborn

powders, use an ultrasonic bath or gently warm

the solution.[3]

Compound degradation.

Ensure the compound has been stored correctly

in a cool, dry place. If degradation is suspected,

use a fresh vial of the compound.

Issue: Cloudiness or precipitation observed in the stock solution over time.

Potential Cause Recommended Solution

Solution instability.

NVP-BSK805 solutions are known to be

unstable.[3] It is highly recommended to prepare

solutions fresh before each experiment.

Improper storage.

If short-term storage is necessary, store aliquots

at -80°C and protect from light. Avoid repeated

freeze-thaw cycles.[4]

Moisture absorption by DMSO.

Use fresh, anhydrous-grade DMSO to prepare

your stock solution. Moisture in DMSO can

reduce the solubility of the compound.

Quantitative Data
Solubility Data:
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Solvent Concentration Molar Concentration Reference

DMSO 50 mg/mL 88.74 mM [1]

DMSO 104 mg/mL 184.57 mM [2]

DMSO 25 mg/mL -

Water 100 mg/mL - [10]

Water 3 mg/mL 5.32 mM [2]

Ethanol 14 mg/mL 24.85 mM [2]

Ethanol 6 mg/mL - [1]

PBS (pH 7.2) 10 mg/mL -

Inhibitory Concentrations (IC50):

Target IC50 (nM) Reference

JAK2 JH1 0.48 [6][7]

FL JAK2 wt 0.58 ± 0.03 [6]

FL JAK2 V617F 0.56 ± 0.04 [6]

TYK2 JH1 10.76 [6][7]

JAK3 JH1 18.68 [6][7]

JAK1 JH1 31.63 [6][7]

Experimental Protocols
Protocol 1: Preparation of NVP-BSK805 Dihydrochloride Stock Solution for In Vitro Assays

Weighing: Accurately weigh the desired amount of NVP-BSK805 dihydrochloride powder in

a sterile microcentrifuge tube.
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Dissolution in DMSO: Add the appropriate volume of high-purity, anhydrous DMSO to

achieve a high-concentration stock solution (e.g., 10-50 mM).

Solubilization: Vortex the tube for 1-2 minutes. If the compound is not fully dissolved, use an

ultrasonic water bath for 5-10 minutes or gently warm the tube at 37°C for 10 minutes.[11]

Visually inspect to ensure no solid particles remain.

Storage: For immediate use, proceed to the next step. For short-term storage, aliquot the

stock solution into single-use volumes and store at -20°C or -80°C for up to 1 and 6 months,

respectively.[4] Avoid repeated freeze-thaw cycles.

Protocol 2: Dilution of NVP-BSK805 Dihydrochloride for Cell-Based Experiments

Pre-warm Media: Warm your cell culture medium to 37°C.

Intermediate Dilution (Optional but Recommended): Perform a serial dilution of your DMSO

stock solution in cell culture medium to reach an intermediate concentration.

Final Dilution: Add the stock or intermediate solution to the final volume of pre-warmed cell

culture medium with rapid pipetting or vortexing to ensure immediate and thorough mixing.

The final concentration of DMSO should ideally be below 0.5%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without the inhibitor) to a separate volume of cell culture medium.

Immediate Use: Use the freshly prepared medium containing NVP-BSK805 immediately to

avoid precipitation.
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Caption: NVP-BSK805 inhibits the JAK2/STAT5 signaling pathway.
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Caption: Workflow for preparing NVP-BSK805 for in vitro experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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